Cas no 892749-99-4 (1-(3-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892749-99-4
• MF: C₁₆H₁₄N₆OS
• MW: 338.386960506439
• CID: 5421853
• Update Time: 2025-10-31

1-(3-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• 1-(3-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C16H14N6OS/c1-2-10-5-3-6-11(9-10)22-14(17)13(19-21-22)16-18-15(20-23-16)12-7-4-8-24-12/h3-9H,2,17H2,1H3
• InChI Key： NHLGWPCHVVUYCL-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3SC=CC=3)N=2)=C(N)N(C2=CC=CC(CC)=C2)N=1

Additional information on 1-(3-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Recent Advances in the Study of 1-(3-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892749-99-4)

In recent years, the compound 1-(3-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892749-99-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a unique combination of oxadiazole and triazole moieties, has shown promising potential as a scaffold for drug development, particularly in the areas of antimicrobial and anticancer therapeutics.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of this compound, highlighting its potent inhibitory activity against bacterial pathogens such as Staphylococcus aureus and Escherichia coli. The researchers employed a click chemistry approach to synthesize the compound, followed by comprehensive in vitro assays to assess its efficacy. The results demonstrated a minimum inhibitory concentration (MIC) of 2 µg/mL against S. aureus, suggesting its potential as a novel antibiotic candidate.

Further research has explored the anticancer properties of 1-(3-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine. A recent preprint on bioRxiv (2024) reported that the compound exhibits selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) with IC50 values of 5.2 µM and 6.8 µM, respectively. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release.

In addition to its antimicrobial and anticancer activities, this compound has also been investigated for its potential as a kinase inhibitor. A study in ACS Chemical Biology (2023) identified it as a selective inhibitor of cyclin-dependent kinase 2 (CDK2), with a Ki value of 0.8 µM. Molecular docking simulations suggested that the oxadiazole-triazole core interacts with key residues in the ATP-binding pocket of CDK2, providing a structural basis for its inhibitory activity.

Despite these promising findings, challenges remain in the development of 1-(3-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Nevertheless, the compound represents a valuable lead structure for the development of novel therapeutics in multiple disease areas.

In conclusion, recent studies on 1-(3-ethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892749-99-4) have highlighted its diverse biological activities and therapeutic potential. Continued research efforts are warranted to fully elucidate its mechanism of action and optimize its pharmacological properties for clinical translation.